Cas no 1242164-84-6 (O-(pent-2-en-1-yl)hydroxylamine)

O-(pent-2-en-1-yl)hydroxylamine structure
1242164-84-6 structure
Product Name:O-(pent-2-en-1-yl)hydroxylamine
CAS No:1242164-84-6
Molecular Formula:C5H11NO
Molecular Weight:101.146941423416
CID:5833787
PubChem ID:59471288

O-(pent-2-en-1-yl)hydroxylamine Properties

Names and Identifiers

    • O-(pent-2-en-1-yl)hydroxylamine
    • SCHEMBL3066595
    • 1242164-84-6
    • DTXSID301299267
    • EN300-1764501
    • SCHEMBL3066589
    • O-(2E)-2-Penten-1-ylhydroxylamine
    • InChIKey: UDPXJEVWOGKLQE-ONEGZZNKSA-N
    • Inchi: 1S/C5H11NO/c1-2-3-4-5-7-6/h3-4H,2,5-6H2,1H3/b4-3+
    • SMILES: O(C/C=C/CC)N

Computed Properties

  • Exact Mass: 101.084063974g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 101.084063974g/mol
  • Heavy Atom Count: 7
  • Complexity: 52
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 35.2Ų

O-(pent-2-en-1-yl)hydroxylamine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1764501-0.05g
O-(pent-2-en-1-yl)hydroxylamine
1242164-84-6
0.05g
$768.0 2023-09-20

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